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Compound of Interest

Compound Name: 1-Methylnaphthalene

Cat. No.: B074136

1-Methylnaphthalene (C11H10) is a polycyclic aromatic hydrocarbon (PAH) that exists as a
colorless, oily liquid.[1][2][3] Historically, it has been a significant, albeit often minor, component
derived from the fractional distillation of coal tar, a byproduct of coke production for the steel
industry.[1][2][4] Its unique physical and chemical properties led to its adoption in a variety of
industrial applications throughout the 20th century. This guide provides a detailed exploration of
the historical industrial uses of 1-methylnaphthalene, offering insights for researchers,
scientists, and drug development professionals on the legacy of this versatile chemical.

Physicochemical Properties Driving Industrial
Application

The utility of 1-methylnaphthalene in various industrial processes was dictated by its distinct
properties. A summary of these is presented below:
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Significance in Industrial

Property Value L.

Applications

A relatively simple aromatic
Molecular Formula Ci1H1o structure, lending itself to

various chemical modifications.

Appearance

Colorless liquid

Ease of handling and mixing in
liquid-phase reactions and

formulations.[1][3]

Boiling Point

240-245 °C

Its high boiling point made it
suitable as a high-temperature

solvent and heat transfer fluid.

[2](5]

Melting Point

-22°C

Remains liquid over a wide
temperature range, enhancing

its utility as a solvent.[1][5]

Solubility

Insoluble in water; soluble in

organic solvents

Excellent solvent for a wide
range of organic compounds,
including dyes and pesticides.

[2](6]

Ignition Quality

Long ignition delay

This property led to its
selection as a reference fuel in

the determination of diesel fuel
quality.[1][7]

Core Historical Industrial Applications

The industrial journey of 1-methylnaphthalene is multifaceted, with significant roles in

chemical synthesis, fuel technology, and the textile industry.

Chemical Intermediate: A Building Block for a Myriad of

Products
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One of the primary historical uses of 1-methylnaphthalene was as a chemical intermediate in

the synthesis of a wide array of organic compounds.[3][8][9]

Phthalic Anhydride Production: Mixtures rich in methylnaphthalenes served as a feedstock
for the production of phthalic anhydride.[4][8][10] Phthalic anhydride is a crucial precursor for
the manufacture of plasticizers for PVC, as well as unsaturated polyester resins and alkyd
resins used in paints and lacquers.[11]

Dye and Pigment Synthesis: 1-Methylnaphthalene was a precursor in the synthesis of
various dyes and dye intermediates.[4][10][12] Its aromatic structure provided a scaffold for
the creation of complex chromophores.

Surfactants and Dispersants: It was utilized as a raw material for the production of
surfactants, water-reducing agents, and dispersants.[6][13] These are critical components in
industries ranging from construction (concrete admixtures) to textiles and agriculture.

Pharmaceuticals and Agrochemicals: 1-Methylnaphthalene served as an intermediate in
the synthesis of pharmaceuticals and agrochemicals.[9][13] For instance, it was a precursor
to a-naphthylacetic acid, a plant growth regulator.[13][14] It was also used in the
manufacturing of the insecticide carbaryl.[4][12]

The following diagram illustrates the role of 1-methylnaphthalene as a key chemical

intermediate:
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Caption: Mechanism of 1-Methylnaphthalene as a Dye Carrier.

Fuel Technology: A Standard for Ignition Quality

A historically significant and scientifically crucial application of 1-methylnaphthalene was its
use as a reference fuel in determining the cetane number of diesel fuels. T[1][7][15]he cetane
number is a measure of a fuel's ignition delay — the time between the start of injection and the
start of combustion.

[7]* The Cetane Number Scale: In this scale, pure n-cetane (hexadecane), which has a very
short ignition delay, was assigned a cetane number of 100. 1[7][16]-Methylnaphthalene, with its
long ignition delay, was assigned a cetane number of 0. T[1][7][16][17]he cetane number of a
test fuel was determined by comparing its ignition performance to a blend of cetane and 1-
methylnaphthalene.

[15][17]* Replacement as a Reference Fuel: For reasons of better oxidation stability and ease
of use, 1-methylnaphthalene was later replaced by isocetane (2,2,4,4,6,8,8-
heptamethylnonane), which has a cetane number of 15. H[1][7][18]owever, the original scale
defined by 1-methylnaphthalene remains the foundation of this important fuel quality metric.

Obsolete Applications: A Look into the Past
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Some historical uses of 1-methylnaphthalene have become obsolete due to the development
of more effective or safer alternatives, as well as a greater understanding of the environmental
and health impacts of PAHSs.

« Insecticide and Animal Repellent: 1-Methylnaphthalene was once used as an insecticide,
particularly as a moth repellent for textiles, and as an animal repellent. T[5]hese applications
are now largely obsolete.

[5]### Conclusion: The Evolving Legacy of 1-Methylnaphthalene

The historical industrial uses of 1-methylnaphthalene paint a picture of a versatile chemical
that played a significant, though often behind-the-scenes, role in the advancement of several
key industries. From enabling the vibrant colors of synthetic textiles to providing a fundamental
standard for diesel fuel quality, its impact was widespread. While many of its direct applications
have been superseded by newer technologies and materials, its legacy continues in the
chemical products derived from it and the fundamental principles it helped to establish. For
today's researchers and scientists, understanding the historical context of such chemicals
provides valuable insights into the evolution of industrial chemistry and the ongoing quest for
more efficient, sustainable, and safer chemical processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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